Cas no 66662-27-9 (Octacosanoic acid, octacosyl ester)

• Product Name: Octacosanoic acid, octacosyl ester
• CAS No: 66662-27-9
• MF: C₅₆H₁₁₂O₂
• MW: 817.487298965454
• CID: 388371
• PubChem ID: 71369196
• Update Time: 2025-04-19

Octacosanoic acid, octacosyl ester Chemical and Physical Properties

Names and Identifiers

• Octacosanoic acid, octacosyl ester
• octacosyl octacosanoate
• DTXSID70792228
• SCHEMBL21044707
• 66662-27-9
• OCTACOSYLOCTACOSANOATE

• Inchi： 1S/C56H112O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51-53-55-58-56(57)54-52-50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-55H2,1-2H3
• InChI Key： HJVFAGBLJBBLJY-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 816.86623281g/mol
• Monoisotopic Mass: 816.86623281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 58
• Rotatable Bond Count: 54
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters